Cas no 1858984-69-6 (4,4-Difluoro-1-(5-methylthiophen-3-yl)butane-1,3-dione)

• Product Name: 4,4-Difluoro-1-(5-methylthiophen-3-yl)butane-1,3-dione
• CAS No: 1858984-69-6
• MF: C₉H₈F₂O₂S
• MW: 218.220428466797
• CID: 5834113
• PubChem ID: 165485490
• Update Time: 2025-06-10

4,4-Difluoro-1-(5-methylthiophen-3-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• EN300-1124891
• 1858984-69-6
• 4,4-difluoro-1-(5-methylthiophen-3-yl)butane-1,3-dione
• 4,4-Difluoro-1-(5-methylthiophen-3-yl)butane-1,3-dione

• Inchi： 1S/C9H8F2O2S/c1-5-2-6(4-14-5)7(12)3-8(13)9(10)11/h2,4,9H,3H2,1H3
• InChI Key： JIGGWYMYOFBGBR-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C)C(CC(C(F)F)=O)=O

Computed Properties

• Exact Mass: 218.02130699g/mol
• Monoisotopic Mass: 218.02130699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.4Ų

Additional information on 4,4-Difluoro-1-(5-methylthiophen-3-yl)butane-1,3-dione

Introduction to 4,4-Difluoro-1-(5-methylthiophen-3-yl)butane-1,3-dione (CAS No. 1858984-69-6)

4,4-Difluoro-1-(5-methylthiophen-3-yl)butane-1,3-dione is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 1858984-69-6, features a bifunctional dione moiety combined with a fluoro-substituted butane backbone and a thiophene ring. Such structural features make it a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The molecular architecture of 4,4-Difluoro-1-(5-methylthiophen-3-yl)butane-1,3-dione includes several key functional groups that contribute to its reactivity and potential applications. The presence of two carbonyl groups (dione) enhances its participation in condensation reactions, such as those with amines or hydrazines, leading to the formation of heterocyclic compounds. Additionally, the fluoro substituents at the 4-position of the butane chain introduce electronic and steric effects that can modulate the compound's interactions with biological targets.

The 5-methylthiophen-3-yl moiety further enriches the compound's pharmacological potential by providing a aromatic heterocycle that is known to exhibit various biological activities. Thiophene derivatives are widely studied for their antimicrobial, anti-inflammatory, and antitumor properties. The incorporation of a methyl group at the 5-position and a thienyl ring at the 1-position enhances the compound's solubility and bioavailability, making it more suitable for pharmaceutical applications.

In recent years, there has been growing interest in fluoro-substituted compounds due to their improved metabolic stability and binding affinity to biological receptors. The fluorine atoms in 4,4-Difluoro-1-(5-methylthiophen-3-yl)butane-1,3-dione can significantly influence the electronic properties of the molecule, leading to enhanced interactions with enzymes and receptors. This has made it a valuable building block in drug discovery programs targeting neurological disorders, cancer, and infectious diseases.

Recent studies have demonstrated the utility of 4,4-Difluoro-1-(5-methylthiophen-3-yl)butane-1,3-dione as a precursor in the synthesis of novel kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. By modifying the structure of this compound, researchers have been able to develop inhibitors with high selectivity and potency against specific kinases. For instance, derivatives of this compound have shown promising activity against tyrosine kinases, which are key targets in oncology.

The synthesis of 4,4-Difluoro-1-(5-methylthiophen-3-yl)butane-1,3-dione involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between fluoroacetyl chloride and methylthiophene derivatives followed by cyclization steps. Advances in catalytic methods have enabled more efficient synthesis routes, reducing reaction times and minimizing waste generation.

The pharmacokinetic properties of 4,4-Difluoro-1-(5-methylthiophen-3-yl)butane-1,3-dione have been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data suggest that this compound exhibits good oral bioavailability and moderate metabolic stability. However, further studies are needed to fully characterize its pharmacokinetic behavior in vivo. These studies will help in optimizing dosing regimens and minimizing potential side effects.

The potential applications of 4,4-Difluoro-1-(5-methylthiophen-3-yb-butane)-1, butane)-dione extend beyond kinase inhibition. Researchers are exploring its use as a scaffold for developing antiviral agents due to its ability to interfere with viral replication cycles. Additionally， it has shown promise as a precursor for designing novel antimicrobial compounds that target resistant bacterial strains.

The role of computational chemistry in designing and optimizing derivatives of 4, 4-Difluoro - 1 - (5 - methylthiophen - 3 - yl ) butane - 1 , 3 - dione is also increasingly important。 Molecular modeling techniques allow researchers to predict the binding affinity and selectivity of different derivatives before conducting expensive experimental trials。 This approach accelerates drug discovery pipelines by identifying promising candidates early on。

In conclusion， 4, 4-Difluoro - 1 - (5 - methylthiophen - 3 - yl ) butane - 1 , 3 - dione ( CAS No . 1858984 - 69 - 6 ) is a multifunctional compound with significant potential in pharmaceutical research。 Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules， particularly those targeting neurological disorders， cancer， and infectious diseases。 Ongoing research continues to uncover new applications for this compound， highlighting its importance as a building block in drug discovery efforts。